![molecular formula C15H15ClFN5O B1442776 3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride CAS No. 1354550-82-5](/img/structure/B1442776.png)
3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
Overview
Description
3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride is a useful research compound. Its molecular formula is C15H15ClFN5O and its molecular weight is 335.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Tumor Efficacy
This compound has shown promise in the field of oncology. Derivatives of 1,4,6-trisubstituted pyrazolo[3,4-b]pyridines, which share a similar structural motif, have been studied for their cytotoxic potential against various cancer cell lines. They have demonstrated potent in vitro antiproliferative activity and substantial structure-activity relationships (SARs) have been extracted, particularly concerning the 4-alkylaminoethyl ethers . These compounds have also been evaluated in vivo and found to inhibit tumor growth in an orthotopic breast cancer mouse model without systemic toxicity .
Agricultural Biological Activities
Compounds with the 1,2,4-oxadiazole moiety have exhibited a broad spectrum of biological activities relevant to agriculture. They have shown moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani . Notably, certain derivatives have demonstrated strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo) , with efficacy superior to existing chemical pesticides . This suggests that our compound could be explored for its potential as a novel agricultural agent.
Antibacterial Agents
The 1,2,4-oxadiazole derivatives have also indicated excellent antibacterial activity against Xanthomonas oryzae pv. oryzicola (Xoc) , which causes rice bacterial leaf streaks. Some compounds have shown better activity than commercial agents like bismerthiazol and thiodiazole copper, suggesting that the compound could serve as a template for discovering new antibacterial agents .
Enzyme Inhibition
Due to the affinity of purine analogues to enzymes involved in critical biological processes, this compound could be investigated for its potential as an enzyme inhibitor. It could target enzymes or receptors that are overexpressed or mutated in diseases, providing a pathway for the development of targeted therapies .
Immunotherapeutic Drug Combinations
Given the lack of interference with the immune system in animal models, there is potential for this compound to be used in combination with immunotherapeutic drugs. This could enhance the efficacy of immunotherapies by targeting multiple pathways in cancer treatment .
Antiproliferative Agents
The compound’s derivatives have shown potent antiproliferative activity, suggesting that it could be developed into an antiproliferative agent. This application could be particularly relevant for conditions where cell proliferation is dysregulated, such as in psoriasis or keloid formation .
properties
IUPAC Name |
3-(4-fluorophenyl)-5-(1-methyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-3-yl)-1,2,4-oxadiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FN5O.ClH/c1-21-12-6-7-17-8-11(12)13(19-21)15-18-14(20-22-15)9-2-4-10(16)5-3-9;/h2-5,17H,6-8H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVHAJBDZSYLSLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CNCC2)C(=N1)C3=NC(=NO3)C4=CC=C(C=C4)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClFN5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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